![molecular formula C7H8Cl3NO B3032457 o-(2,6-Dichlorobenzyl)-hydroxylamine hydrochloride CAS No. 1885-52-5](/img/structure/B3032457.png)
o-(2,6-Dichlorobenzyl)-hydroxylamine hydrochloride
Overview
Description
The compound is a derivative of 2,6-Dichlorobenzyl alcohol . This is a type of organic compound that contains a benzyl group with two chlorine atoms attached to the benzene ring .
Synthesis Analysis
While specific synthesis methods for “o-(2,6-Dichlorobenzyl)-hydroxylamine hydrochloride” were not found, there are methods for preparing similar compounds. For example, a preparation method for 2,6-difluorobenzyl bromide, another halogenated benzyl compound, has been described in a patent .Scientific Research Applications
- o-(2,6-Dichlorobenzyl)-hydroxylamine hydrochloride exhibits antimicrobial properties. It may inhibit the growth of bacteria, fungi, or other microorganisms. Researchers have explored its potential as an antimicrobial agent in various contexts, including wound healing, oral care products, and disinfectants .
- Investigations suggest that this compound could have anticancer effects. It might interfere with cancer cell growth, proliferation, or survival pathways. Researchers have studied its role in specific cancer types, such as leukemia, breast cancer, and lung cancer .
- o-(2,6-Dichlorobenzyl)-hydroxylamine hydrochloride may possess anti-inflammatory and analgesic activities. These properties make it relevant for pain management and inflammation-related conditions .
- Some studies indicate that this compound could impact blood pressure regulation. It may act as an antihypertensive agent, potentially benefiting individuals with hypertension .
- Researchers have explored the use of this compound against tuberculosis (TB). It may exhibit antitubercular effects, which could contribute to TB treatment strategies .
- Scientists have investigated the pharmacokinetics (absorption, distribution, metabolism, excretion) and toxicity (ADME-Tox) properties of o-(2,6-Dichlorobenzyl)-hydroxylamine hydrochloride . Understanding these aspects is crucial for drug development and safety assessment .
Antimicrobial Activity
Anticancer Potential
Anti-Inflammatory and Analgesic Properties
Antihypertensive Effects
Antitubercular Activity
ADME-Tox Properties and Druglikeness
Mechanism of Action
Target of Action
It is related to dichlorobenzyl alcohol, which is a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections .
Mode of Action
Related compounds such as dichlorobenzyl alcohol act as antiseptics, indicating that they likely interact with bacterial cell walls or metabolic processes to exert their effects .
Biochemical Pathways
Antiseptics like dichlorobenzyl alcohol typically disrupt essential biochemical pathways in bacteria, such as cell wall synthesis or energy metabolism, leading to bacterial death .
Result of Action
As an antiseptic, it is likely to result in the death of bacteria and viruses in the mouth and throat, thereby alleviating infections .
properties
IUPAC Name |
O-[(2,6-dichlorophenyl)methyl]hydroxylamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO.ClH/c8-6-2-1-3-7(9)5(6)4-11-10;/h1-3H,4,10H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZAXSKXALNKDRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CON)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8Cl3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10601608 | |
Record name | O-[(2,6-Dichlorophenyl)methyl]hydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10601608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
o-(2,6-Dichlorobenzyl)hydroxylamine hydrochloride | |
CAS RN |
1885-52-5 | |
Record name | O-[(2,6-Dichlorophenyl)methyl]hydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10601608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.